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Compound of Interest

Compound Name: 2-Butylfuran

Cat. No.: B1215726

This guide provides immediate, procedural information for the safe handling and disposal of 2-
Butylfuran, tailored for research, scientific, and drug development professionals. Following
these protocols is critical for ensuring laboratory safety and regulatory compliance.

Quantitative Data Summary

For quick reference, the key safety and physical properties of 2-Butylfuran are summarized
below.
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Property Value Source
Molecular Formula CsH120 [1]
Molecular Weight 124.18 g/mol [1][2]
CAS Number 4466-24-4 [2]
Appearance Colorless to yellow liquid

Hazard Classifications Flammable Liquid, Category 3 [1]
Acute Toxicity 4, Oral [2]

Signal Word Danger

H225: Highly flammable liquid
Hazard Statements

and vapor
H302: Harmful if swallowed [2]
Storage Class Code 10: Combustible liquids [2]

Operational Plan: Safe Handling of 2-Butylfuran

Adherence to the following step-by-step procedures is mandatory when working with 2-
Butylfuran to minimize exposure and ensure a safe laboratory environment.

Engineering Controls and Ventilation

e Primary Control: Always handle 2-Butylfuran in a certified chemical fume hood to ensure
adequate ventilation.[3]

« Ignition Sources: Keep the handling area free of heat, sparks, open flames, and hot
surfaces.[1] No smoking is permitted in the vicinity.[1]

« Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating
equipment to prevent ignition.[3]

« Static Discharge: Ground and bond containers and receiving equipment to take
precautionary measures against static discharge.[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to protect from chemical splashes, inhalation, and
skin contact.

o Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards.
[4] If there is a significant risk of splashing, a face shield should be worn over the safety
glasses.[4]

o Skin and Body Protection:

o Gloves: Wear protective gloves.[1] While the specific glove material for 2-Butylfuran is not
explicitly stated in the provided results, nitrile gloves offer short-term protection against a
range of chemicals.[4] Always consult the glove manufacturer's resistance guide for
specific chemicals.

o Lab Coat: A flame-resistant lab coat (e.g., Nomex®) should be worn over cotton clothing.
[4] Ensure the lab coat is buttoned and fits properly.[4]

o Clothing: Wear long-sleeved clothing and long pants.[1][4] Avoid synthetic fabrics like
polyester.[4]

o Footwear: Closed-toe, closed-heel shoes that cover the entire foot are mandatory.[4]
o Respiratory Protection:

o If engineering controls are insufficient to maintain exposure below permissible limits,
respiratory protection is required.[4]

o For small-scale laboratory use, a half-mask respirator with an organic vapor filter (Type A,
Brown) conforming to EN14387 or equivalent is recommended.[1]

Hygiene and Emergency Procedures

o General Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands
thoroughly before breaks and after handling the chemical.[1] Remove and wash
contaminated clothing before reuse.[1]
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» First Aid - Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin area with plenty of water for at least 15 minutes.[1] If skin irritation persists, seek
medical attention.[1]

o First Aid - Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
including under the eyelids.[1] Get medical attention.[1]

o First Aid - Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide artificial
respiration.[1] Seek medical attention if symptoms occur.[1]

» First Aid - Ingestion: Clean the mouth with water and drink plenty of water afterward.[1] Do
not induce vomiting.[3] Call a physician or poison control center immediately.[3]

Disposal Plan: 2-Butylfuran Waste

Proper disposal of 2-Butylfuran and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation

o Waste Type: 2-Butylfuran is considered hazardous waste and must be disposed of
accordingly.[1][5]

e Segregation: Do not mix 2-Butylfuran waste with other waste streams unless compatibility is
confirmed. Specifically, avoid mixing with incompatible materials such as strong oxidizing
agents.[6] Collect halogenated and non-halogenated solvent waste in separate, designated
containers.[5]

o Contaminated Items: All items that come into direct contact with 2-Butylfuran, such as
gloves, weighing boats, and paper towels, are considered chemically contaminated solid
waste and must be disposed of in designated, clearly labeled containers (e.g., thick red
bags).[7]

Container Management

o Container Type: Use only approved, chemical-resistant waste containers with secure, tight-
fitting lids.[5][8]
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e Labeling: Label the waste container clearly as soon as the first drop of waste is added.[6]
The label must include the words "Hazardous Waste," the full chemical name "2-
Butylfuran,” and a clear indication of the associated hazards (e.g., Flammable).[5][6]

 Filling and Storage:

Do not fill waste containers beyond 90% of their capacity to allow for vapor expansion.[5]

[e]

Keep the exterior of the waste container clean and free of contamination.[5]

o

Store waste containers in a designated, well-ventilated, and cool location, away from

[¢]

ignition sources.[3] Liquid waste containers should be kept in secondary containment.[6]

[¢]

Ensure waste containers are kept closed at all times, except when adding waste.[5][6]

Disposal Procedure

e Arranging Pickup: Follow your institution's specific procedures for hazardous waste pickup.
This typically involves contacting the Environmental Health and Safety (EHS) department.

e Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations for hazardous waste.[1][7]

Visualization: Emergency Spill Workflow

The following diagram outlines the logical workflow for responding to a 2-Butylfuran spill in a

laboratory setting.
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Workflow for 2-Butylfuran Spill Response
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Caption: Logical workflow for responding to a 2-Butylfuran spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-
Butylfuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1215726#personal-protective-equipment-for-
handling-2-butylfuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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